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Compound of Interest

Compound Name: AZD5462

Cat. No.: B15608796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZD5462, a novel, orally available,

selective allosteric agonist of the relaxin family peptide receptor 1 (RXFP1), for heart failure

research. This document collates available preclinical and clinical data, details experimental

methodologies, and visualizes key pathways and workflows.

Introduction to AZD5462
AZD5462 is a small molecule being developed by AstraZeneca for the treatment of chronic

heart failure.[1] It acts as a pharmacological mimetic of the naturally occurring hormone relaxin-

2 by targeting and activating RXFP1.[2][3] The activation of RXFP1 is associated with

beneficial cardiovascular effects, including systemic vasodilation, increased renal blood flow,

and anti-fibrotic and anti-inflammatory properties, making it a promising therapeutic target for

heart failure. AZD5462 was developed through the optimization of a prior lead compound,

AZ7976, to improve metabolic stability and solubility.[2][3]

Mechanism of Action and Signaling Pathway
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AZD5462 functions as a selective allosteric agonist of RXFP1. Upon binding, it activates

downstream signaling pathways similar to the endogenous ligand, relaxin H2.[2][3] The primary

signaling cascade involves the coupling of RXFP1 to Gαs proteins, which in turn activates

adenylyl cyclase to increase intracellular cyclic adenosine monophosphate (cAMP) levels. This

leads to the activation of Protein Kinase A (PKA) and subsequently influences various cellular

processes. Additionally, RXFP1 activation by AZD5462 has been shown to enhance the

phosphorylation of extracellular signal-regulated kinase (ERK).
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Caption: AZD5462 signaling pathway via RXFP1 activation.

Data Presentation
In Vitro Potency
The potency of AZD5462 in activating RXFP1 has been assessed through cAMP assays in

various cell lines.

Cell Line Species pEC50 (cAMP) Reference

CHO Human 7.7 [4]

HEK-293 Human 7.4 [4]

HEK-293 Cynomolgus Monkey 7.4 [4]

CHO Rat 5.29 [4]
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AZD5462 also enhances ERK phosphorylation with an EC50 of 6.3 nM.

Preclinical Pharmacokinetics
Pharmacokinetic properties of AZD5462 have been evaluated in rats and cynomolgus

monkeys.[4]

Species Route
Dose
(mg/kg)

CL
(mL/min
/kg)

Vd
(L/kg)

Cmax
(µM/L)

T1/2 (h)

Oral
Bioavail
ability
(%)

Rat IV 2 24 0.98 0.23 1.2 N/A

Rat Oral 1 N/A N/A N/A 2.9 58

Cynomol

gus

Monkey

IV 2 9.1 0.56 0.94 4.7 N/A

Cynomol

gus

Monkey

Oral 5 N/A N/A N/A 7.2 12

Preclinical Efficacy in a Heart Failure Model
The therapeutic potential of AZD5462 was assessed in an aged, obese cynomolgus monkey

model with heart failure with reduced ejection fraction (HFrEF). Following 8 weeks of treatment,

robust improvements in functional cardiac parameters, including Left Ventricular Ejection

Fraction (LVEF), were observed at weeks 9, 13, and 17.[2] Notably, these improvements in

cardiac function were not accompanied by changes in heart rate or mean arterial blood

pressure.[2]

Phase I Clinical Trial in Healthy Volunteers
A Phase I, randomized, double-blind, placebo-controlled study was conducted to assess the

safety, tolerability, and pharmacokinetics of AZD5462 in healthy volunteers.

Study Design:
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Single Ascending Dose (SAD): 20, 80, 400, 750, and 1000 mg.

Multiple Ascending Dose (MAD): 40, 120, 250, and 500 mg twice daily for 10 days.

Pharmacokinetics:

Absorption: Rapidly absorbed with a median Tmax between 0.53 and 1.75 hours.

Elimination: Plasma concentrations declined in a biphasic manner with a geometric mean

terminal half-life of 3 to 6 hours after a single dose.

Dose Proportionality: Exposure increased more than proportionately with the dose.

Safety and Tolerability:

AZD5462 was generally well tolerated at all dose levels.

No deaths or serious adverse events were reported.

The most common adverse events were gastrointestinal disorders (nausea, abdominal pain,

vomiting), headache, and orthostatic heart rate increase, with no clear dose-dependent

relationship.

Experimental Protocols
In Vitro cAMP Assay
Objective: To determine the potency of AZD5462 in activating RXFP1.

General Protocol:

Cell Culture: Human Embryonic Kidney (HEK-293) or Chinese Hamster Ovary (CHO) cells

stably expressing human, cynomolgus monkey, or rat RXFP1 are cultured in appropriate

media.

Cell Seeding: Cells are seeded into 384- or 1536-well plates and allowed to adhere.

Compound Addition: AZD5462 at various concentrations is added to the wells.
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Incubation: Plates are incubated to allow for receptor activation and cAMP production.

cAMP Detection: Intracellular cAMP levels are measured using a commercially available

assay kit, such as a Homogeneous Time Resolved Fluorescence (HTRF) assay.

Data Analysis: The EC50 values are calculated from the concentration-response curves.
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Caption: Workflow for the in vitro cAMP assay.
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ERK Phosphorylation Assay
Objective: To assess the activation of the ERK signaling pathway by AZD5462.

General Protocol:

Cell Culture and Seeding: Similar to the cAMP assay, RXFP1-expressing cells are cultured

and seeded in multi-well plates.

Serum Starvation: Cells are typically serum-starved to reduce basal levels of ERK

phosphorylation.

Compound Treatment: Cells are treated with different concentrations of AZD5462 for a

specified time.

Cell Lysis: Cells are lysed to extract proteins.

Detection of Phospho-ERK: The levels of phosphorylated ERK (p-ERK) and total ERK are

quantified using methods such as Western blotting or ELISA-based assays (e.g.,

AlphaScreen SureFire).

Data Analysis: The ratio of p-ERK to total ERK is calculated to determine the extent of ERK

activation, and EC50 values are determined.

Cynomolgus Monkey Heart Failure Model
Objective: To evaluate the in vivo efficacy of AZD5462 in a translationally relevant animal

model of heart failure.

Model Induction (General Approach):

An aged, obese cynomolgus monkey model is often used, as these animals can

spontaneously develop metabolic syndrome and cardiac dysfunction, including reduced

ejection fraction, which closely mimics human HFrEF.

Alternatively, heart failure can be surgically induced, for example, by creating a pressure

overload through transverse aortic constriction.
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Efficacy Study Protocol:

Animal Selection: Aged, obese monkeys with evidence of HFrEF (e.g., reduced LVEF

confirmed by echocardiography) are selected for the study.

Baseline Measurements: Comprehensive baseline cardiovascular parameters are recorded,

including LVEF, heart rate, and blood pressure, using techniques like echocardiography and

telemetry.

Dosing: AZD5462 is administered orally at a predetermined dose and frequency for a

specified treatment period (e.g., 8 weeks). A control group receives a placebo.

Monitoring: Cardiovascular parameters are monitored at regular intervals during the

treatment period and a follow-up period.

Data Analysis: Changes in LVEF and other cardiac function parameters from baseline are

compared between the AZD5462-treated and placebo groups to assess efficacy.
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Caption: Workflow for the cynomolgus monkey heart failure study.

Current Clinical Development Status
AZD5462 has successfully completed Phase I studies in healthy volunteers.[2] A Phase IIb

clinical trial, known as LUMINARA (NCT06299826), is currently underway to evaluate the

efficacy, safety, and pharmacokinetics of AZD5462 in patients with chronic heart failure.[4] This

is a randomized, double-blind, placebo-controlled, multi-center, dose-ranging study.[4]

Conclusion
AZD5462 is a promising novel oral therapy for heart failure, acting as a selective allosteric

agonist of the RXFP1 receptor. Preclinical data have demonstrated its potency and efficacy in a
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relevant animal model, and it has shown to be well-tolerated in early clinical trials. The ongoing

Phase IIb study will provide further insights into its therapeutic potential for patients with chronic

heart failure. This technical guide serves as a comprehensive resource for researchers and

drug development professionals interested in the science and development of AZD5462.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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